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Compound of Interest

Compound Name:
N-Nitroso Nipecotic Acid-d4

(Major)

Cat. No.: B15351334

Get Quote

Part 1: Compound Intelligence & Context
The Strategic Necessity of this Molecule
In the wake of the global regulatory crisis concerning nitrosamine impurities (sartans, ranitidine,

metformin), the demand for precise quantification has never been higher. N-Nitroso Nipecotic

Acid-d4 is not merely a chemical reagent; it is a critical Stable Isotope Labeled Internal

Standard (SIL-IS).

It is synthesized to be the mass-spectrometric mirror image of N-Nitroso Nipecotic Acid (the

target impurity), differing only by the incorporation of four deuterium atoms. This allows it to co-

elute with the contaminant while being spectrally distinct, correcting for ionization suppression

and matrix effects in LC-MS/MS analysis.

Critical Identification Data
Note: As a deuterated analog, this compound shares the toxicological profile of its non-labeled

parent but differs in molecular mass.
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Parameter Data Technical Note

Chemical Name N-Nitroso Nipecotic Acid-d4
1-Nitroso-3-

piperidinecarboxylic acid-d4

CAS Number (d4) 1329834-25-4
Specific to the deuterated

form.

CAS Number (Parent) 65445-62-7
Used for toxicological

referencing.

Molecular Formula C₆H₆D₄N₂O₃
4 Deuterium atoms replace

Hydrogens.

Molecular Weight 162.18 g/mol
Parent MW is 158.16 g/mol (+4

Da shift).

Physical State
Pale Yellow Oil or Low-Melting

Solid

Viscosity changes with

temperature; handle with care.

Solubility Methanol, DMSO, Acetonitrile
Lipophilic organic solvent

required for stock prep.

Part 2: The Hazard Matrix (Toxicological Profiling)
The "Cohort of Concern" Classification
Unlike standard laboratory reagents, N-Nitroso Nipecotic Acid-d4 falls under the "Cohort of

Concern" as defined by ICH M7 guidelines. It is a nitrosamine, a class of compounds with high

potency for mutagenicity and carcinogenicity.[1]

Primary Hazard (H350): May cause cancer.[1][2]

Secondary Hazard (H341): Suspected of causing genetic defects.

Mechanism of Toxicity (Bioactivation)
Nitrosamines are pro-carcinogens. They require metabolic activation to exert toxicity. The

danger lies not in the contact itself, but in the body's attempt to metabolize it.

The Lethal Pathway:
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Alpha-Hydroxylation: Cytochrome P450 enzymes (mainly CYP2E1) hydroxylate the carbon

alpha to the N-nitroso group.

Unstable Intermediate: This forms an unstable hydroxyalkyl-nitrosamine.

Diazonium Formation: Spontaneous decomposition yields a highly reactive diazonium ion.

DNA Alkylation: The electrophilic diazonium ion attacks nucleophilic sites on DNA (e.g., N7-

guanine), causing mutations.
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Figure 1: The metabolic activation pathway of nitrosamines leading to genotoxicity.

Part 3: Operational Safety & Handling Protocols
Engineering Controls: The First Line of Defense
Do NOT handle the neat (pure) substance on an open bench.

Primary Containment: Weighing and dilution of the neat powder/oil must occur within a Glove

Box (Isolator) or a Class II Biosafety Cabinet.

Secondary Containment: If a fume hood is the only option, use a localized powder

containment enclosure (HEPA filtered) and a static-dissipative balance.

Personal Protective Equipment (PPE) Strategy
Standard latex gloves are insufficient. Nitrosamines are small, lipophilic molecules that can

permeate rubber.

Glove Protocol: Double-gloving is mandatory.

Inner Layer: Nitrile (0.11 mm minimum).
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Outer Layer: Laminate film (e.g., Silver Shield™ or Ansell Barrier™) or thick Nitrile (0.3

mm).

Rationale: Laminate film provides >480 min breakthrough time for most nitrosamines.

Respiratory: If outside an isolator, a Powered Air Purifying Respirator (PAPR) with P3 filters

is recommended over N95 masks to ensure positive pressure protection.

Deactivation & Waste Disposal
Nitrosamines are chemically stable. Simple hydrolysis (water/soap) does not destroy them. You

must break the N-N bond.

Protocol: Chemical Destruction of Spills

Preparation: Prepare a solution of 50% Hydrobromic Acid (HBr) in Glacial Acetic Acid.

Alternatively, a solution of Sulfamic Acid (1M) in 1M HCl.

Application: Cover the spill with the deactivation solution.

Reaction Time: Allow to react for 30 minutes. This reduces the nitrosamine to the

corresponding amine and inorganic byproducts.[3]

Cleanup: Neutralize with Sodium Bicarbonate (carefully, CO₂ evolution) before absorbing

with vermiculite.

Verification: Surface wipe testing with LC-MS confirmation is required for large spills.

Part 4: Analytical Application (The "Why")
Isotope Dilution Mass Spectrometry (IDMS)
The d4-isotope is used to normalize data. In trace analysis (ppb levels), the sample matrix

(drug excipients) often suppresses the ionization of the analyte in the MS source.

The Logic: Because the d4-standard has virtually identical chemical properties to the pollutant,

it experiences the same extraction losses and the same ionization suppression. By calculating

the ratio of the Analyte Area to the Internal Standard Area, these errors cancel out.
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Figure 2: The Isotope Dilution workflow ensuring accuracy in nitrosamine quantification.
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Part 5: Emergency Response & Storage
Storage Conditions

Temperature: -20°C (Freezer).

Atmosphere: Inert gas (Argon or Nitrogen) overlay is preferred to prevent oxidative

degradation.

Container: Amber glass vials (nitrosamines can be light-sensitive).

First Aid Measures
Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen.[4][5] Do

not use mouth-to-mouth resuscitation (risk of contamination); use a bag-valve mask.

Skin Contact: Wash with polyethylene glycol (PEG 400) if available, followed by copious

soap and water. PEG helps solubilize the lipophilic compound better than water alone.

Eye Contact: Rinse for 15 minutes.[4][5] Consult an ophthalmologist.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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